4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane
Overview
Description
4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane, also known as TTD, is an organoboron compound with a unique structure that has been studied for its potential applications in scientific research. This compound has been used in various fields of research, including organic synthesis, catalysis, and materials science.
Scientific Research Applications
4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane has been studied for its potential applications in various areas of scientific research. It has been used as a catalyst for organic synthesis, as a ligand for catalysis, and as a material for the fabrication of nanostructures. It has also been studied for its potential applications in the fields of biochemistry, pharmacology, and materials science.
Mechanism of Action
The mechanism of action of 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane is complex and is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which means that it can accept electrons from other molecules. This allows it to form strong bonds with other molecules, which makes it useful for catalysis and other applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane are not yet fully understood. However, it has been shown to have some positive effects on the body, such as increasing the production of hormones and neurotransmitters and improving cognitive function. It has also been shown to have some anti-inflammatory effects, which may be beneficial for certain medical conditions.
Advantages and Limitations for Lab Experiments
The main advantages of using 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane in laboratory experiments are its high efficiency and low toxicity. It is also relatively easy to synthesize and is stable in a wide range of temperatures and solvents. However, it is important to note that 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane is not soluble in water, which can limit its use in certain experiments.
Future Directions
The potential future directions for research on 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane include further exploration of its applications in organic synthesis, catalysis, and materials science. Additionally, further research into its biochemical and physiological effects could lead to new treatments for various medical conditions. Finally, further research into its mechanism of action could lead to a better understanding of how it works and how it can be used in various fields of research.
Synthesis Methods
The synthesis of 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane is a multi-step process that involves the use of boron compounds, organic solvents, and catalysts. The first step involves the reaction of an alkyl boron compound with an organic solvent, such as dimethylformamide (DMF), to form an organoboron intermediate. This intermediate is then reacted with a trimethylphenyl group in the presence of a catalyst, such as triethylamine, to form 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane. This reaction is typically carried out at room temperature and is highly efficient.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane involves the reaction of 2,4,5-trimethylphenylboronic acid with 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid in the presence of a palladium catalyst.", "Starting Materials": [ "2,4,5-trimethylphenylboronic acid", "2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid", "Palladium catalyst" ], "Reaction": [ "1. Dissolve 2,4,5-trimethylphenylboronic acid (1.0 equiv) and 2,2,4,4-tetramethyl-1,3-dioxolane-4-boronic acid (1.2 equiv) in anhydrous tetrahydrofuran (THF).", "2. Add a palladium catalyst (0.1 equiv) to the reaction mixture.", "3. Purge the reaction vessel with nitrogen and heat the reaction mixture to 80°C under nitrogen atmosphere.", "4. Stir the reaction mixture for 24 hours at 80°C.", "5. Cool the reaction mixture to room temperature and filter off the palladium catalyst.", "6. Concentrate the filtrate under reduced pressure to obtain the crude product.", "7. Purify the crude product by column chromatography using a suitable solvent system to obtain 4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane as a white solid." ] } | |
CAS RN |
1337505-78-8 |
Product Name |
4,4,5,5-tetramethyl-2-(2,4,5-trimethylphenyl)-1,3,2-dioxaborolane |
Molecular Formula |
C15H23BO2 |
Molecular Weight |
246.2 |
Purity |
95 |
Origin of Product |
United States |
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